methyl 2-(N-methyl-6-((tetrahydrofuran-2-yl)methoxy)nicotinamido)benzoate

• IUPAC Name: methyl 2-[methyl-[6-(oxolan-2-ylmethoxy)pyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H22N2O5/c1-22(17-8-4-3-7-16(17)20(24)25-2)19(23)14-9-10-18(21-12-14)27-13-15-6-5-11-26-15/h3-4,7-10,12,15H,5-6,11,13H2,1-2H3
• InChI Key: OOAIZPWGJOFGOZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)OC)C(=O)C2=CN=C(C=C2)OCC3CCCO3
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

Methyl 2-(N-methyl-6-((tetrahydrofuran-2-yl)methoxy)nicotinamido)benzoate is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound is a derivative of nicotinamide, which is a well-known vitamin that plays a crucial role in various biological processes.

Scientific Research Applications

Environmental and Synthetic Applications

2-Methyltetrahydrofuran (2-MeTHF) is derived from renewable resources and is considered an environmentally benign solvent for organic synthesis. It shows promise in organometallics, organocatalysis, biotransformations, and processing lignocellulosic materials due to its low miscibility with water, high boiling point, and remarkable stability. Its utility in pharmaceutical chemistry is also highlighted, with preliminary toxicology assessments suggesting broader applications (Pace et al., 2012).

Crystal Structure and Coordination Chemistry

Research on zinc(II) benzoate complexes with pyridine-based ligands demonstrates the versatility of benzoate and nicotinamide derivatives in coordination chemistry. These complexes exhibit unique structural features and potential for further exploration in material science and catalysis (Zeleňák et al., 2004).

Anticancer and Antitumor Properties

Dihydrobenzofuran lignans, which share structural motifs with the compound , have been studied for their antiangiogenic and antitumor properties. Certain derivatives exhibit significant activity against cancer cell lines, highlighting the potential of these compounds in cancer therapy (Apers et al., 2002; Pieters et al., 1999).

Photophysical Properties

Studies on methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives reveal unique luminescence properties that are influenced by the substitution pattern. These findings could inform the design of new materials for optoelectronic applications (Kim et al., 2021).

Antiprotozoal Activity

Research into aza-analogues of furamidine shows that modifications of the nicotinamidine backbone can lead to compounds with potent antiprotozoal activity, suggesting applications in the treatment of diseases caused by Trypanosoma and Plasmodium species (Ismail et al., 2003).